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Compound of Interest

Compound Name: Benzyl chloromethyl ether

Cat. No.: B030972 Get Quote

Handling Benzyl Chloromethyl Ether: A Guide to
Safety and Disposal
For Immediate Reference: This document provides critical safety protocols for the handling,

storage, and disposal of Benzyl chloromethyl ether (BOM-Cl), a combustible liquid that is

harmful, a suspected carcinogen, and causes severe skin and eye irritation.[1][2] All personnel

must read and understand these procedures before working with this chemical.

Immediate Safety Information
Benzyl chloromethyl ether (CAS No. 3587-60-8) is a hazardous chemical requiring stringent

safety measures.[3] It is classified as harmful if swallowed or in contact with skin, toxic if

inhaled, and may cause cancer.[1][2] The substance is corrosive to the respiratory tract and

can cause serious eye damage.[1] Due to its potential carcinogenic properties, all contact

should be reduced to the lowest possible level.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for Benzyl chloromethyl ether.
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Property Value Source(s)

Molecular Formula C₈H₉ClO [3]

Molecular Weight 156.61 g/mol [3]

Boiling Point 102 °C (216 °F) at 19 hPa [1]

Density 1.126 g/cm³ at 20 °C (68 °F) [1]

Flash Point
Between 37.8 and 93.3 °C

(100 and 200 °F)
[3]

Occupational Exposure Limits

No specific OSHA PEL or

ACGIH TLV established. As a

potential carcinogen, exposure

should be limited to the lowest

feasible concentration.[4][5]

For the related compound

Bis(chloromethyl) ether, the

ACGIH TLV is 0.001 ppm (8-

hour TWA).[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory. A comprehensive PPE plan is outlined below.
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Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards). A face shield

should also be worn.

[3][5]

Hand Protection

Chemical-resistant, impervious

gloves must be worn.[3] Data

for Benzyl Chloride, a related

compound, shows poor

resistance for Natural Rubber,

Neoprene, and Nitrile. For

handling small quantities of

carcinogens, double gloving

with exam-style nitrile gloves

(minimum 4mil thickness) is a

minimum requirement. For

larger quantities or where

contact is likely, a heavy-duty

or utility-grade glove should be

worn over the inner nitrile

glove.[6][7] Always inspect

gloves prior to use.[3]

Body Protection

Wear fire/flame resistant and

impervious clothing, such as a

fully-fastened laboratory coat.

[3] Do not wear protective

clothing outside of the

designated work area.[8]

Respiratory Protection All work must be conducted in

a chemical fume hood or other

suitable containment device.[6]

[9] If exposure limits are

exceeded or irritation occurs, a

full-face respirator with
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appropriate cartridges

(NIOSH/MSHA or EN 149

approved) must be used.[3][5]

Operational Plan: Step-by-Step Guidance
Designated Area Preparation

Establish a designated work area for handling Benzyl chloromethyl ether.[9]

Clearly label the area with "DANGER – CHEMICAL CARCINOGEN – AUTHORIZED

PERSONNEL ONLY" signs.[10]

Ensure a safety shower and eyewash station are immediately accessible and operational.[5]

Cover work surfaces with absorbent, plastic-backed paper to contain any potential spills.[11]

Keep all necessary handling equipment, including non-sparking tools and spill cleanup

materials, within the designated area.[3]

Handling Procedure
Before starting, obtain special instructions and ensure you have read the Safety Data Sheet

(SDS).[3]

Transport the chemical in a sealed, unbreakable secondary container.[6]

Work exclusively within a certified chemical fume hood to avoid the generation and inhalation

of vapors.[6][9]

Ground and bond containers when transferring material to prevent static discharge.[12]

Avoid all contact with skin and eyes.[3]

Do not eat, drink, smoke, or apply cosmetics in the designated area.[8][10]

Upon completion, wipe down the work surface with an appropriate decontaminant and

dispose of the absorbent paper as hazardous waste.
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Wash hands and face thoroughly after handling the substance.[6]

Storage
Store Benzyl chloromethyl ether in a tightly closed, properly labeled container.[5]

The storage area must be a dry, cool, and well-ventilated place, away from heat, sparks, and

open flames.[3][5] Refrigeration (2-8°C) is recommended.[5]

Store in a locked cabinet or area accessible only to authorized personnel.[6][9]

Segregate from incompatible materials such as strong oxidizing agents, strong bases, and

metals.[5]

Disposal Plan
All waste containing Benzyl chloromethyl ether is considered hazardous and carcinogenic

waste and must be handled accordingly.

Waste Collection: Collect all contaminated materials (e.g., gloves, absorbent paper, pipette

tips) in a dedicated, sealed, and clearly labeled hazardous waste container.[10][12] The label

must include "DANGER – CHEMICAL CARCINOGEN".[10]

Liquid Waste: Collect liquid waste in a sealed, chemical-resistant container (HDPE is often

suitable).[12][13] Do not mix with other waste streams unless compatibility is confirmed.

Disposal: Do not dispose of this chemical down the drain or in regular trash.[3][8][14] All

waste must be disposed of through an approved hazardous waste disposal program in

accordance with all local, state, and federal regulations.[6][8]

Emergency Procedures
Spills and Leaks
A chemical spill should be treated as a high-hazard event. The following workflow outlines the

immediate steps to be taken.
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Immediate Actions

Spill Response (Trained Personnel Only)

Final Cleanup & Disposal

Alert Personnel & Evacuate Area

Remove Ignition Sources

Increase Ventilation (Fume Hood)

Don Appropriate PPE
(Full-face respirator, double gloves, impervious suit)

Contain Spill with Inert Absorbent
(Sand, vermiculite)

Collect Material with Non-Sparking Tools

Place in Sealed, Labeled
Hazardous Waste Container

Decontaminate Spill Area

Dispose via Approved
Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for handling a Benzyl chloromethyl ether spill.
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Personal Exposure
Exposure Type Immediate Action Source(s)

Inhalation

Move the person to fresh air

immediately. If breathing is

difficult, provide oxygen. If

breathing has stopped, begin

artificial respiration (do not use

mouth-to-mouth). Seek

immediate emergency medical

attention.

[1][3]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin with copious

amounts of water and soap for

at least 15 minutes. Seek

immediate medical attention.

[1][3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate emergency medical

attention from an

ophthalmologist.

[1][3]

Ingestion

Do NOT induce vomiting.

Rinse the mouth thoroughly

with water. Never give anything

by mouth to an unconscious

person. Call a Poison Control

Center or seek immediate

emergency medical attention.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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